2-[2-(benzyloxy)phenyl]-N-4H-1,2,4-triazol-4-ylacetamide

• IUPAC Name: 2-(2-phenylmethoxyphenyl)-N-(1,2,4-triazol-4-yl)acetamide
• InChI: InChI=1S/C17H16N4O2/c22-17(20-21-12-18-19-13-21)10-15-8-4-5-9-16(15)23-11-14-6-2-1-3-7-14/h1-9,12-13H,10-11H2,(H,20,22)
• InChI Key: HTZOYAAYOGHVDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC=C2CC(=O)NN3C=NN=C3
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol

Description

2-[2-(benzyloxy)phenyl]-N-4H-1,2,4-triazol-4-ylacetamide is a chemical compound that has been studied for its potential applications in scientific research. This compound has a unique structure that makes it interesting to study and has shown promising results in various research studies.

Mechanism of Action

The mechanism of action of 2-[2-(benzyloxy)phenyl]-N-4H-1,2,4-triazol-4-ylacetamide is not fully understood, but it is believed to act by inhibiting specific enzymes and proteins that are involved in various cellular processes. This inhibition can lead to the suppression of cancer cell growth and the prevention of neurodegeneration.
Biochemical and Physiological Effects:
Studies have shown that 2-[2-(benzyloxy)phenyl]-N-4H-1,2,4-triazol-4-ylacetamide has various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the aggregation of amyloid beta peptides (which are involved in Alzheimer's disease), and act as a fluorescent probe for imaging applications.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[2-(benzyloxy)phenyl]-N-4H-1,2,4-triazol-4-ylacetamide in lab experiments include its unique structure, its potential as an anti-cancer agent and treatment for neurological disorders, and its potential use as a fluorescent probe for imaging applications. However, limitations include the complexity of its synthesis method and the need for further research to fully understand its mechanism of action.

Future Directions

There are many potential future directions for research involving 2-[2-(benzyloxy)phenyl]-N-4H-1,2,4-triazol-4-ylacetamide. These include further studies on its potential as an anti-cancer agent and treatment for neurological disorders, as well as its use as a fluorescent probe for imaging applications. Additionally, further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 2-[2-(benzyloxy)phenyl]-N-4H-1,2,4-triazol-4-ylacetamide is a multi-step process that involves the use of various reagents and solvents. The method involves the reaction of 2-(benzyloxy)aniline with 4H-1,2,4-triazole-4-acetic acid and triethylamine in the presence of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) to form the desired product.

Scientific Research Applications

2-[2-(benzyloxy)phenyl]-N-4H-1,2,4-triazol-4-ylacetamide has been studied for its potential applications in various scientific research fields. It has been shown to have potential as an anti-cancer agent, as well as a potential treatment for Alzheimer's disease and other neurological disorders. Additionally, it has been studied for its potential use as a fluorescent probe for imaging applications.